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CAS No.: 19728-20-2
Cat. No.: B019806

Get Quote

An In-depth Technical Guide to the Spectroscopic Data of (2-Isopropyl-5-methylphenoxy)acetic
Acid

Introduction

(2-1sopropyl-5-methylphenoxy)acetic acid, also known as Thymoxyacetic Acid, is an organic
compound with the molecular formula C12H1603 and a molecular weight of approximately
208.26 g/mol .[1][2] Its structure is derived from thymol (or its isomer carvacrol), a naturally
occurring monoterpenoid phenol, by etherification with chloroacetic acid. This compound and
its derivatives are of interest to researchers in medicinal chemistry and materials science due
to the biological activity associated with the phenoxyacetic acid scaffold.

For any scientist engaged in the synthesis, purification, or application of this molecule,
unambiguous structural confirmation and purity assessment are paramount. Spectroscopic
analysis provides the definitive fingerprint for molecular identity. This guide serves as a
comprehensive technical resource for researchers, scientists, and drug development
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professionals, detailing the expected spectroscopic characteristics of (2-Isopropyl-5-
methylphenoxy)acetic acid.

While complete, experimentally-derived spectra for this specific compound (CAS No. 5333-40-
4) are not widely available in public databases, a robust and reliable spectroscopic profile can
be constructed.[3][4][5] This process relies on foundational principles of spectroscopy and
comparative analysis with structurally related compounds. As such, this guide not only presents
the expected data but also explains the causal reasoning behind the predictions—a critical
exercise in the structural elucidation of novel or sparsely documented molecules.

Molecular Structure and Spectroscopic Preview

The first step in any spectroscopic analysis is a thorough examination of the molecule's
structure to predict the key features that should be observable.
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Caption: Standard workflow for acquiring an ATR-FTIR spectrum.

2.3 Data Presentation: Predicted IR Absorption Bands

© 2026 BenchChem. All rights reserved. 3/16 Tech Support


https://www.benchchem.com/product/b019806/docs?utm_src=pdf-body-img#spectroscopic-data-for-2-isopropyl-5-methylphenoxy-acetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019806?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The following table outlines the expected characteristic absorption bands for (2-Isopropyl-5-
methylphenoxy)acetic acid, based on established correlation tables and data from the
analogous compound (2-methylphenoxy)acetic acid. [6][7]

Wavenumber . . . Expected Intensity
Vibration Type Functional Group
(cm™?) & Shape
~3300 - 2500 O-H Stretch Carboxylic Acid Very Broad, Strong
Medium to Strong,
~2960 - 2870 C-H Stretch Isopropyl, Methyl
Sharp
~1710 C=0 Stretch Carboxylic Acid Very Strong, Sharp
~1600, ~1470 C=C Stretch Aromatic Ring Medium, Sharp
~1420 O-H Bend Carboxylic Acid Medium, Broad

Aryl-Alkyl Ether
~1240 C-O-C Stretch ) Strong
(Asymmetric)

~920 | O-H Bend | Carboxylic Acid Dimer | Medium, Broad (Out-of-plane) |

Nuclear Magnetic Resonance (NMR) Spectroscopy

3.1 Expertise & Rationale

NMR spectroscopy is the most powerful tool for elucidating the complete carbon-hydrogen
framework of an organic molecule.

» 'H NMR provides information on the number of chemically distinct proton environments, their
relative numbers (integration), and their neighboring protons (multiplicity or splitting pattern).

e 13C NMR reveals the number of chemically distinct carbon environments and provides insight
into their electronic nature (e.g., alkyl, aromatic, carbonyl). [8] For (2-Isopropyl-5-
methylphenoxy)acetic acid, we expect 7 distinct signals in the *H NMR and 10 distinct
signals in the 13C NMR spectrum, as the two methyl groups of the isopropyl substituent are
chemically equivalent due to free rotation.
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3.2 Experimental Protocol: NMR Sample Preparation and Acquisition

o Sample Preparation: Accurately weigh approximately 5-10 mg of the compound and dissolve
it in ~0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCIs, or DMSO-ds) in a
standard 5 mm NMR tube.

 Internal Standard: The solvent typically contains a small amount of tetramethylsilane (TMS),
which serves as the internal standard with its signal defined as 0.00 ppm.

e Shimming: Place the NMR tube in the spectrometer. The instrument's software is used to
optimize the homogeneity of the magnetic field (shimming) to ensure sharp, well-resolved
peaks.

e 1H NMR Acquisition: Acquire the proton spectrum. A standard experiment involves a single
90° pulse followed by detection of the free induction decay (FID).

e 13C NMR Acquisition: Acquire the carbon spectrum. This typically requires a larger number of
scans than *H NMR due to the lower natural abundance of the 13C isotope. Broadband
proton decoupling is used to simplify the spectrum, resulting in a single sharp peak for each
unique carbon atom.
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Caption: General workflow for *H and 3C NMR analysis.
3.3 Data Presentation: Predicted NMR Spectra

The following data are predicted based on established chemical shift principles and analysis of
similar structures. The exact chemical shifts can vary slightly depending on the solvent and
concentration.
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Table 3.3.1: Predicted *H NMR Spectrum (400 MHz, CDCls)

Assignment Predicted Shift

Multiplicity Integration Rationale
(See Structure) (6, ppm)

Acidic proton,
-COOH ~11.0 Singlet (broad) 1H highly
deshielded.

Aromatic proton
Ar-H ~7.05 Doublet 1H ortho to the

isopropyl group.

) Aromatic proton
Singlet (or
Ar-H ~6.75 1H between the two
narrow doublet)
alkyl groups.

Aromatic proton
Ar-H ~6.65 Doublet 1H ortho to the ether

linkage.

Deshielded by
-O-CH2-COOH ~4.65 Singlet 2H adjacent ether

oxygen.

Methine proton

split by 6
-CH(CH3)2 ~3.20 Septet 1H )

equivalent

methyl protons.

Standard
chemical shift for

Ar-CHs ~2.30 Singlet 3H a methyl group
on a benzene

ring.

Isopropyl methyl

protons split by
-CH(CH3)2 ~1.25 Doublet 6H )

the single

methine proton.
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Table 3.3.2: Predicted 3C NMR Spectrum (100 MHz, CDCls)

Assignment (See

Predicted Shift (6, ppm) Rationale

Structure)

Carboxylic acid carbonyl
C8=0 ~175.0 _ _

carbon, highly deshielded.

Aromatic carbon directly
C1-0 ~154.5

bonded to the ether oxygen.

Aromatic carbon bearing the
C3-CH(CHs)2 ~137.0 )

isopropy! group.

Aromatic carbon bearing the
C5-CHs ~130.0

methyl group.
C6-H ~126.5 Aromatic C-H carbon.
C4-H ~121.0 Aromatic C-H carbon.

Aromatic C-H carbon, shielded
C2-H ~112.0 .

by ortho substituents.

Methylene carbon deshielded
-O-C7H2- ~67.5

by ether oxygen.
-C9H(CHs)2 ~26.5 Isopropyl methine carbon.

Equivalent isopropyl methyl
-CH(C10,11Hs)2 ~24.0 f PropY Y

carbons.
Ar-C12Hs ~21.0 Aromatic methyl carbon.

Mass Spectrometry (MS)

4.1 Expertise & Rationale

Mass spectrometry provides two crucial pieces of information: the molecular weight of the
compound and structural details inferred from its fragmentation pattern upon ionization. In
Electron lonization (El) mass spectrometry, a high-energy electron beam bombards the
molecule, causing it to lose an electron and form a radical cation known as the molecular ion

© 2026 BenchChem. All rights reserved. 8/16 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019806?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

(M™*). This ion is often unstable and breaks apart into smaller, more stable charged fragments.
The pattern of these fragments is highly dependent on the molecule's structure, particularly the
weakest bonds and the stability of the resulting cations and neutral radicals. For (2-1sopropyl-5-
methylphenoxy)acetic acid, we anticipate cleavage at the ether linkage and loss of the
carboxylic acid moiety to be dominant fragmentation pathways. [9] 4.2 Experimental Protocol:
Electron lonization (El) MS

o Sample Introduction: A small amount of the sample is introduced into the instrument, typically
via a direct insertion probe for solids or after passing through a gas chromatograph (GC-
MS). The sample is vaporized under high vacuum and low heat.

« lonization: The gaseous sample molecules enter the ion source, where they are bombarded
by a 70 eV electron beam. This energy is sufficient to ionize the molecules and induce
fragmentation.

o Mass Analysis: The resulting positively charged ions are accelerated into a mass analyzer
(e.g., a quadrupole), which separates them based on their mass-to-charge ratio (m/z).

o Detection: An electron multiplier detects the ions, and the signal is processed to generate a
mass spectrum—a plot of relative ion abundance versus m/z.

4.3 Data Presentation: Predicted Mass Spectrum and Fragmentation

The molecular ion peak is expected at an m/z corresponding to the molecular weight of the
compound. [10]

e Molecular lon (M*): m/z 208

The fragmentation pattern is predicted by identifying the most likely points of bond cleavage.
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Caption: Predicted major fragmentation pathways for (2-Isopropyl-5-methylphenoxy)acetic acid
in EI-MS.

Table 4.3.1: Predicted Key Mass Fragments
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ml/z

Proposed
Fragment Structure

Loss

Rationale

208

[C12H1603]*

Molecular lon

163

[C11H150]*

*COOH

Loss of the carboxyl
radical is a common
pathway for carboxylic
acids. [9]

148

[C10H120]

*CH2CO0H

Cleavage of the ether
C-O bond, followed by
hydrogen
rearrangement to form
the carvacrol radical
cation. This is
expected to be a very
stable and thus
abundant fragment.
[11]

133

[CoHoO]*

*CH2COO0H, *CHs

Loss of a methyl
radical from the m/z
148 fragment, a
common secondary
fragmentation for
alkyl-substituted
phenols. [11]

Conclusion

The comprehensive spectroscopic analysis outlined in this guide provides a robust framework

for the structural confirmation of (2-1sopropyl-5-methylphenoxy)acetic acid. By combining the

predicted data from Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (*H and *C

NMR) Spectroscopy, and Mass Spectrometry (MS), a researcher can establish a definitive

analytical profile.
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IR spectroscopy will confirm the presence of the critical carboxylic acid, ether, and aromatic
functional groups.

* NMR spectroscopy will elucidate the precise connectivity of the carbon-hydrogen skeleton,
confirming the substitution pattern of the aromatic ring and the structure of the alkyl groups.

o Mass spectrometry will verify the molecular weight and support the proposed structure
through predictable fragmentation patterns.

When these techniques are used in concert, they provide a self-validating system that ensures
the identity, purity, and structural integrity of the compound, which is an indispensable
requirement for any subsequent research or development activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[pubchemlite.lcsb.uni.lu]

e 11. Phenol, 2-methyl-5-(1-methylethyl)- [webbook.nist.gov]

» To cite this document: BenchChem. [Spectroscopic data for (2-Isopropyl-5-
methylphenoxy)acetic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019806/docs#spectroscopic-data-for-2-isopropyl-5-
methylphenoxy-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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